Cas no 22996-24-3 ((4-Methyl-2-nitrophenyl)methanol)
22996-24-3 structure
Product Name:(4-Methyl-2-nitrophenyl)methanol
CAS No:22996-24-3
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD08275452
CID:1086507
PubChem ID:53405041
Update Time:2025-04-20
(4-Methyl-2-nitrophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-Methyl-2-nitrophenyl)methanol
- 4-METHYL-2-NITROBENZYLALCOHOL
- CS-0077261
- DTXSID00695475
- A840102
- CL9275
- XAA99624
- SCHEMBL95377
- SY120060
- 4-Methyl-2-nitrobenzyl alcohol
- Z1198176995
- QNJCSIZDJFUHBA-UHFFFAOYSA-N
- 22996-24-3
- EN300-244370
- (4-methyl-2-nitro-phenyl)methanol;(2-Amino-4-methylphenyl)methanol
- 2-Nitro-4-methylbenzyl alcohol
- 4-methyl-2-nitro benzyl alcohol
- MFCD08275452
- DS-3927
- AKOS006287441
- XH0782
-
- MDL: MFCD08275452
- Inchi: 1S/C8H9NO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4,10H,5H2,1H3
- InChI Key: QNJCSIZDJFUHBA-UHFFFAOYSA-N
- SMILES: OCC1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 308.4±27.0 °C at 760 mmHg
- Flash Point: 138.0±12.2 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(4-Methyl-2-nitrophenyl)methanol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-Methyl-2-nitrophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM251520-5g |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 95% | 5g |
$267 | 2021-06-16 | |
| Chemenu | CM251520-10g |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 95% | 10g |
$403 | 2021-06-16 | |
| Alichem | A014001462-250mg |
4-Methyl-2-nitrobenzyl alcohol |
22996-24-3 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A014001462-500mg |
4-Methyl-2-nitrobenzyl alcohol |
22996-24-3 | 97% | 500mg |
$782.40 | 2023-09-02 | |
| Alichem | A014001462-1g |
4-Methyl-2-nitrobenzyl alcohol |
22996-24-3 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XP943-50mg |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 97+% | 50mg |
96.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XP943-200mg |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 97+% | 200mg |
216.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XP943-1g |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 97+% | 1g |
648.0CNY | 2021-07-15 | |
| TRC | M339588-50mg |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339588-100mg |
(4-Methyl-2-nitrophenyl)methanol |
22996-24-3 | 100mg |
$ 65.00 | 2022-06-03 |
(4-Methyl-2-nitrophenyl)methanol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
22996-24-3 ((4-Methyl-2-nitrophenyl)methanol) Related Products
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- 171809-19-1(2,6-Dinitrobenzene-1,4-dimethanol)
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